N-[2-(allyloxy)phenyl]-2-(4-methoxyphenyl)acetamide

• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-N-(2-prop-2-enoxyphenyl)acetamide
• InChI: InChI=1S/C18H19NO3/c1-3-12-22-17-7-5-4-6-16(17)19-18(20)13-14-8-10-15(21-2)11-9-14/h3-11H,1,12-13H2,2H3,(H,19,20)
• InChI Key: LIDLREWQWAQTJX-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CC(=O)NC2=CC=CC=C2OCC=C

Description

N-[2-(allyloxy)phenyl]-2-(4-methoxyphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as 'AMPP' and is widely used in scientific research for its unique properties.

Mechanism of Action

The mechanism of action of N-[2-(allyloxy)phenyl]-2-(4-methoxyphenyl)acetamide is not fully understood. However, it is believed to act as a competitive inhibitor of certain enzymes and proteins. This compound has been shown to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase.
Biochemical and Physiological Effects:
N-[2-(allyloxy)phenyl]-2-(4-methoxyphenyl)acetamide has been shown to have various biochemical and physiological effects. This compound has been shown to have anti-inflammatory and antioxidant properties. Additionally, AMPP has been shown to have neuroprotective effects and has been studied for its potential use in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(allyloxy)phenyl]-2-(4-methoxyphenyl)acetamide in lab experiments is its unique properties. This compound has a high affinity for certain enzymes and proteins, making it a useful tool in the study of protein-ligand interactions. However, one of the limitations of using this compound is its relatively high cost and low availability.

Future Directions

There are various future directions for the use of N-[2-(allyloxy)phenyl]-2-(4-methoxyphenyl)acetamide in scientific research. One potential direction is the study of its potential use in the treatment of Alzheimer's disease. Additionally, AMPP could be used as a tool in the study of various enzymes and proteins, including those involved in cancer and other diseases. Further research is needed to fully understand the potential applications of this compound in various fields.
Conclusion:
In conclusion, N-[2-(allyloxy)phenyl]-2-(4-methoxyphenyl)acetamide is a unique chemical compound with various potential applications in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields.

Synthesis Methods

The synthesis of N-[2-(allyloxy)phenyl]-2-(4-methoxyphenyl)acetamide involves the reaction of 2-(allyloxy)aniline with 4-methoxybenzoyl chloride in the presence of triethylamine. This reaction results in the formation of the desired compound with a yield of around 80%. The purity of the compound can be improved by recrystallization using an appropriate solvent.

Scientific Research Applications

N-[2-(allyloxy)phenyl]-2-(4-methoxyphenyl)acetamide has been extensively used in scientific research for various applications. This compound is commonly used as a ligand in the synthesis of metal complexes for catalytic reactions. It has also been used as a reagent in the synthesis of various organic compounds. Additionally, AMPP has been used as a probe in the study of protein-ligand interactions.